Cas no 105553-27-3 (Benzenesulfonamide, 4-amino-N-(4,5-dimethyl-3-isoxazolyl)-3-hydroxy-)

• Product Name: Benzenesulfonamide, 4-amino-N-(4,5-dimethyl-3-isoxazolyl)-3-hydroxy-
• CAS No: 105553-27-3
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 97465
• PubChem ID: 10401553
• Update Time: 2025-04-19

Benzenesulfonamide, 4-amino-N-(4,5-dimethyl-3-isoxazolyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-N-(4,5-dimethyl-3-isoxazolyl)-3-hydroxy-
• 4-amino-N-(4,5-dimethyl-1,2-oxazol-3-yl)-3-hydroxybenzenesulfonamide
• 4-Amino-N-(4,5-dimethylisoxazol-3-yl)-3-hydroxybenzenesulfonamide
• 105553-27-3
• DTXSID80439354

• Inchi： 1S/C11H13N3O4S/c1-6-7(2)18-13-11(6)14-19(16,17)8-3-4-9(12)10(15)5-8/h3-5,15H,12H2,1-2H3,(H,13,14)
• InChI Key： BVDVVFDIVUAIOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)O)N)(NC1C(C)=C(C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 283.06279
• Monoisotopic Mass: 283.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 118.45
• LogP: 3.11500